4-bromo-3-(5-chloro-2-thienyl)-5-methyl-1H-pyrazole

• Molecular Formula: C8H6BrClN2S
• Molecular Weight: 277.57 g/mol
• IUPAC Name: 4-bromo-3-(5-chlorothiophen-2-yl)-5-methyl-1H-pyrazole
• InChI: InChI=1S/C8H6BrClN2S/c1-4-7(9)8(12-11-4)5-2-3-6(10)13-5/h2-3H,1H3,(H,11,12)
• InChI Key: GDVXAWRNNTXZNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C2=CC=C(S2)Cl)Br

Description

4-bromo-3-(5-chloro-2-thienyl)-5-methyl-1H-pyrazole is a useful research compound. Its molecular formula is C8H6BrClN2S and its molecular weight is 277.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(5-chloro-2-thienyl)-5-methyl-1H-pyrazole (111 mmol) was dissolved in 200 mL dry 1V, N-dim ethyl formamide and cooled to 0° C. under nitrogen atmosphere. N-Bromosuccinimide (118 mmol) was added in small portions at 0° C. The reaction mixture was allowed to warm to room temperature and was stirred overnight. The solution was poured into a mixture of saturated aqueous sodium thiosulfate solution and saturated aqueous sodium carbonate solution (1:1) at room temperature. The precipitate was filtered, washed thoroughly with water, dissolved in ethyl acetate, dried over MgSO4, filtered and evaporated to afford 19.5 g of 4-bromo-3-(5-chloro-2-thienyl)-5-methyl-1H-pyrazole (64% yield) that was used without further purification.